Cas no 946817-51-2 ([5-(3-Amino-phenyl)-tetrazol-2-yl]-acetic acid ethyl ester)

[5-(3-Amino-phenyl)-tetrazol-2-yl]-acetic acid ethyl ester structure
946817-51-2 structure
Product Name:[5-(3-Amino-phenyl)-tetrazol-2-yl]-acetic acid ethyl ester
CAS No:946817-51-2
MF:C11H13N5O2
MW:247.253221273422
MDL:MFCD09163018
CID:5563493
Update Time:2025-09-23

[5-(3-Amino-phenyl)-tetrazol-2-yl]-acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • [5-(3-Amino-phenyl)-tetrazol-2-yl]-acetic acid ethyl ester
    • ethyl [5-(3-aminophenyl)-2H-tetrazol-2-yl]acetate
    • ethyl 2-(5-(3-aminophenyl)-2H-tetrazol-2-yl)acetate
    • MDL: MFCD09163018
    • Inchi: 1S/C11H13N5O2/c1-2-18-10(17)7-16-14-11(13-15-16)8-4-3-5-9(12)6-8/h3-6H,2,7,12H2,1H3
    • InChI Key: ASNLYFNRVGWZKF-UHFFFAOYSA-N
    • SMILES: N1=C(C2=CC=CC(N)=C2)N=NN1CC(OCC)=O

[5-(3-Amino-phenyl)-tetrazol-2-yl]-acetic acid ethyl ester Pricemore >>

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Additional information on [5-(3-Amino-phenyl)-tetrazol-2-yl]-acetic acid ethyl ester

Recent Advances in the Study of [5-(3-Amino-phenyl)-tetrazol-2-yl]-acetic acid ethyl ester (CAS: 946817-51-2)

The compound [5-(3-Amino-phenyl)-tetrazol-2-yl]-acetic acid ethyl ester (CAS: 946817-51-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This tetrazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. In this research briefing, we provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and optimization of [5-(3-Amino-phenyl)-tetrazol-2-yl]-acetic acid ethyl ester, with particular emphasis on its role as a key intermediate in the development of novel bioactive molecules. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, to improve the yield and purity of this compound. These efforts have been driven by the growing demand for efficient and scalable synthetic routes to tetrazole-based compounds, which are known for their diverse biological activities.

In the context of pharmacological research, [5-(3-Amino-phenyl)-tetrazol-2-yl]-acetic acid ethyl ester has been investigated for its potential as a modulator of various biological targets. Preliminary in vitro studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting possible applications in the treatment of inflammatory diseases and metabolic disorders. For instance, recent findings indicate that this compound exhibits inhibitory activity against certain kinases involved in inflammatory pathways, making it a promising candidate for further drug development.

Moreover, the structural versatility of [5-(3-Amino-phenyl)-tetrazol-2-yl]-acetic acid ethyl ester has enabled its use in the design of hybrid molecules with enhanced therapeutic profiles. Researchers have successfully incorporated this compound into larger pharmacophores, resulting in derivatives with improved bioavailability and target specificity. These hybrid molecules have shown promising results in preclinical models, particularly in the areas of oncology and infectious diseases, underscoring the compound's potential as a versatile building block in medicinal chemistry.

Despite these advancements, challenges remain in the clinical translation of [5-(3-Amino-phenyl)-tetrazol-2-yl]-acetic acid ethyl ester-based therapeutics. Issues such as metabolic stability, toxicity profiles, and formulation optimization require further investigation. Current research efforts are directed toward addressing these limitations through structural modifications and advanced drug delivery systems. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, [5-(3-Amino-phenyl)-tetrazol-2-yl]-acetic acid ethyl ester (CAS: 946817-51-2) represents a valuable chemical entity with significant potential in drug discovery. Its unique structural features and demonstrated biological activities make it a compelling subject for ongoing and future research. As synthetic methodologies continue to evolve and our understanding of its pharmacological mechanisms deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics for a wide range of diseases.

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